Cas no 76253-77-5 (2-(chloromethyl)-6-nitroquinoline)

• Product Name: 2-(chloromethyl)-6-nitroquinoline
• CAS No: 76253-77-5
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 1779342
• PubChem ID: 12665139
• Update Time: 2025-04-21

2-(chloromethyl)-6-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-nitroquinoline
• AB44500
• 2-CHLORMETHYL-6-NITRO-QUINOLINE
• SureCN4847221
• 2-chloromethyl-6-nitroquinoline
• SCHEMBL4847221
• 76253-77-5
• BWRZMNAKJWZHKT-UHFFFAOYSA-N

• Inchi： 1S/C10H7ClN2O2/c11-6-8-2-1-7-5-9(13(14)15)3-4-10(7)12-8/h1-5H,6H2
• InChI Key： BWRZMNAKJWZHKT-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=C(C=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.02000
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.71000
• LogP: 3.40500